Methyl 3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,12-dioxo-11-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-10-ene-17-carboxylate

• CAS RN: 112899-35-1
• Molecular Formula: C36H48O18
• Molecular Weight: 768.8 g/mol
• IUPAC Name: methyl 3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,12-dioxo-11-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-10-ene-17-carboxylate
• InChI: InChI=1S/C36H48O18/c1-13-8-17(50-31-23(42)22(41)21(40)18(11-37)51-31)28(44)34(6)16(13)10-19-35-12-49-36(32(47)48-7,29(45)24(43)26(34)35)27(35)25(30(46)52-19)53-20(39)9-14(2)33(4,5)54-15(3)38/h8-9,13,16,18-19,21-27,29,31,37,40-43,45H,10-12H2,1-7H3/b14-9+
• InChI Key: XJIAVYYCXSQJAZ-NTEUORMPSA-N
• Isomeric SMILES: CC1C=C(C(=O)C2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)/C=C(\C)/C(C)(C)OC(=O)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• SMILES: CC1C=C(C(=O)C2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• synonyms: bruceantinoside C

Description

CID 6436229 is a natural product found in Brucea antidysenterica with data available.

Scientific Research Applications

Chemical Properties and Structure

A study by Zukerman-Schpector et al. (1994) analyzed a compound closely related to the one , focusing on its chemical structure and properties. The research detailed the rings in the compound and noted the positions of various functional groups like carbomethoxy and acetyloxy moieties, which were each in a pseudo-equatorial position. This study contributes to understanding the structural aspects of similar complex molecules, which is crucial for exploring their potential applications in scientific research (Zukerman-Schpector, Castellano, & Fho, 1994).

Synthetic Applications

Gerber and Vogel (2001) worked on the stereoselective synthesis of complex molecular structures, which may include components similar to the compound . Their work in creating various pentol derivatives and conducting asymmetric synthesis is indicative of the methodologies that could be applied in synthesizing and manipulating the structure and properties of complex organic molecules like the one under discussion (Gerber & Vogel, 2001).

Potential Pharmaceutical Applications

Although specific research on the compound was not found, related studies provide insights into similar complex molecules' potential applications in pharmaceuticals. For instance, Hublikar et al. (2019) synthesized novel methyl pyrrole carboxylate derivatives and evaluated their antimicrobial activities. Such studies suggest that complex molecules like the one you are interested in could have potential applications in developing new antimicrobial agents, given their complex and unique structures (Hublikar et al., 2019).